Cas no 651033-25-9 (1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-[4-(trifluoromethyl)phenyl]-)

1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-[4-(trifluoromethyl)phenyl]- structure
651033-25-9 structure
Product Name:1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-[4-(trifluoromethyl)phenyl]-
CAS No:651033-25-9
MF:C16H11F3N2O
MW:304.266554117203
CID:407440
PubChem ID:3996682
Update Time:2025-04-19

1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 5-(3-methylphenyl)-3-[4-(trifluoromethyl)phenyl]-
    • 5-(3-methylphenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
    • DTXSID80398452
    • 651033-25-9
    • Inchi: 1S/C16H11F3N2O/c1-10-3-2-4-12(9-10)15-20-14(21-22-15)11-5-7-13(8-6-11)16(17,18)19/h2-9H,1H3
    • InChI Key: ULZOJKPDEVOKCJ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1=NOC(C2=CC=CC(C)=C2)=N1)(F)F

Computed Properties

  • Exact Mass: 304.08243
  • Monoisotopic Mass: 304.08234746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
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